Cas no 1365887-45-1 (1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• CAS No: 1365887-45-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD24532008
• CID: 4591265
• PubChem ID: 66786454
• Update Time: 2025-05-20

1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-5-methylpiperidine-3-carboxylic acid
• 1-(tert-butoxycarbonyl)-5-methylpiperidine-3-carboxylic acid
• 1-Boc-5-methylpiperidine-3-carboxylic acid
• 1-[(t-Butoxy)carbonyl]-5-methylpiperidine-3-carboxylic acid
• 5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• 1095906-08-3
• (3S,5R)-1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• AKOS023672458
• DTXSID401152666
• EN300-258210
• 1,3-Piperidinedicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxycarbonyl)-5-methylpiperidine-3-carboxylicacid
• SCHEMBL742162
• (3R,5R)-1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• BPUPMHVBVYPFDZ-UHFFFAOYSA-N
• AS-52953
• (3R,5S)-1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• P15906
• CS-0052687
• MFCD24532008
• SY100467
• AB92029
• 1365887-45-1
• (3S,5S)-1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• 1095906-07-2

• MDL： MFCD24532008
• Inchi： 1S/C12H21NO4/c1-8-5-9(10(14)15)7-13(6-8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： BPUPMHVBVYPFDZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)CC(C)C1)=O

Computed Properties

• Exact Mass: 243.14705815 g/mol
• Monoisotopic Mass: 243.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8
• Molecular Weight: 243.30

1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid

Comprehensive Overview of 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid (CAS No. 1365887-45-1)

1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid (CAS No. 1365887-45-1) is a highly specialized piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for peptide synthesis and drug development. Its molecular structure combines a methyl-substituted piperidine ring with a carboxylic acid functionality, making it a versatile intermediate for designing bioactive molecules. Researchers frequently employ this compound in the synthesis of small-molecule inhibitors, protease inhibitors, and neurological agents, aligning with current trends in precision medicine and targeted therapy.

The growing demand for Boc-protected intermediates like 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid reflects the pharmaceutical industry’s focus on high-purity building blocks for drug discovery. Recent advancements in AI-driven molecular design have further highlighted the importance of such compounds, as they enable rapid prototyping of novel drug candidates. Users searching for "Boc-piperidine derivatives" or "CAS 1365887-45-1 applications" often seek insights into their role in cancer research or neurodegenerative disease studies, underscoring its relevance in cutting-edge therapeutic development.

From a synthetic chemistry perspective, 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid offers excellent stability under standard laboratory conditions, facilitating its use in multi-step organic reactions. Its carboxylic acid group allows for further functionalization via amidation or esterification, while the Boc group can be selectively deprotected under mild acidic conditions. These properties make it indispensable for constructing complex heterocycles and peptidomimetics, addressing key challenges in modern medicinal chemistry.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike some reactive intermediates, 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid is classified as non-hazardous under standard handling protocols, aligning with the industry’s shift toward greener chemistry. Researchers frequently inquire about "sustainable synthesis routes" or "Boc-group alternatives," reflecting broader interest in eco-friendly methodologies. Nonetheless, its balance of reactivity and safety ensures continued adoption in both academic and industrial settings.

In summary, 1-tert-butoxycarbonyl-5-methyl-piperidine-3-carboxylic acid (CAS No. 1365887-45-1) represents a critical tool for advancing drug discovery and organic synthesis. Its structural features cater to diverse applications, from kinase inhibitor development to peptide engineering, while its compatibility with automated synthesis platforms positions it at the forefront of high-throughput screening initiatives. As the scientific community continues to explore its potential, this compound remains a cornerstone of innovative research.